Cas no 2098017-61-7 (1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride)

• Product Name: 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride
• CAS No: 2098017-61-7
• MF: C₇H₁₇ClN₂O₂S
• MW: 228.740079641342
• CID: 5724951
• PubChem ID: 91812373
• Update Time: 2025-10-28

1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2098017-61-7
• 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride
• F2158-2038
• AKOS026746563

• Inchi： 1S/C7H16N2O2S.ClH/c1-6(2)12(10,11)9-4-7(5-9)8-3;/h6-8H,4-5H2,1-3H3;1H
• InChI Key： XNJAKQYCSIRXOS-UHFFFAOYSA-N
• SMILES： Cl.S(C(C)C)(N1CC(C1)NC)(=O)=O

Computed Properties

• Exact Mass: 228.0699267g/mol
• Monoisotopic Mass: 228.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Additional information on 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride

Introduction to 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride (CAS No. 2098017-61-7)

1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 2098017-61-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This zwitterionic derivative features a sulfonyl group and an azetidine ring, making it a versatile scaffold for drug discovery. Its hydrochloride salt form enhances solubility, facilitating its use in various biochemical assays and therapeutic applications.

The structural motif of 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride positions it as a potential candidate for modulating biological pathways associated with inflammation, pain, and neurodegeneration. Recent advancements in computational chemistry and molecular modeling have highlighted its binding affinity to certain enzyme targets, particularly those involved in the synthesis of prostaglandins and leukotrienes. These interactions are critical in understanding its pharmacological profile and therapeutic potential.

In the context of modern drug development, 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride has been investigated for its ability to inhibit cyclooxygenase (COX) enzymes, which play a pivotal role in the inflammatory response. Preclinical studies suggest that this compound may exhibit selective COX inhibition, thereby reducing side effects associated with non-selective NSAIDs. The presence of the isopropylsulfonyl moiety is believed to contribute to its binding specificity, while the N-methylazetidin-3-amine part enhances metabolic stability.

Emerging research indicates that 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride may also interact with other inflammatory mediators, such as cytokines and chemokines. Its ability to modulate these pathways could make it valuable in treating chronic inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease. Additionally, its structural similarity to known analgesics suggests potential applications in pain management.

The synthesis of 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride involves multi-step organic reactions, including sulfonylation, azetidine ring formation, and N-methylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible for industrial-scale applications. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed for purity assessment and structural confirmation.

From a pharmacokinetic perspective, 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride exhibits favorable properties such as moderate oral bioavailability and reasonable plasma half-life. These characteristics are essential for designing effective dosing regimens in clinical settings. Furthermore, its hydrochloride salt form improves pharmacokinetic behavior by enhancing water solubility, which is crucial for formulation development.

Recent preclinical trials have demonstrated the compound's efficacy in animal models of inflammation and pain. Notably, studies have shown that 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride can significantly reduce carrageenan-induced paw edema in rats without causing gastrointestinal toxicity—a common issue with traditional NSAIDs. This finding underscores its potential as a safer alternative with similar therapeutic effects.

The mechanism of action of 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride appears to involve both central and peripheral pathways. In the central nervous system (CNS), it may interact with receptors or ion channels involved in pain perception and modulation. Peripheral mechanisms likely include inhibition of pro-inflammatory enzyme activity at the site of injury or inflammation. This dual action makes it a promising candidate for treating conditions characterized by both peripheral inflammation and central sensitization.

In conclusion, 1-(isopropylsulfonyl)-N-methylazetidin-3-amine hydrochloride (CAS No. 2098017-61-7) represents a significant advancement in the quest for novel anti-inflammatory and analgesic agents. Its unique structural features, combined with promising preclinical data, position it as a valuable compound for further investigation in both academic research and industrial drug development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases related to inflammation and pain.